Cas no 2034291-69-3 (N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2034291-69-3
• MF: C₁₆H₁₃F₃N₄O₂
• MW: 350.295233488083
• CID: 5332822
• Update Time: 2025-10-24

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-6-(trifluoromethyl)nicotinamide
• N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide

• Inchi： 1S/C16H13F3N4O2/c17-16(18,19)14-2-1-11(7-21-14)15(24)20-4-5-23-9-13(8-22-23)12-3-6-25-10-12/h1-3,6-10H,4-5H2,(H,20,24)
• InChI Key： IISNIAQFQHSMEV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(NCCN1C=C(C=N1)C1=COC=C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 463
• XLogP3: 1.7
• Topological Polar Surface Area: 73

Additional information on N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide

N-{2-[4-(Furan-3-yl)-1H-Pyrazol-1-yl]ethyl}-6-(Trifluoromethyl)Pyridine-3-Carboxamide – A Promising Target for Anticancer and Anti-inflammatory Therapies

N-{2-[4-(Furan-3-yl)-1H-Pyrazol-1-yl]ethyl}-6-(Trifluoromethyl)Pyridine-3-Carboxamide represents a novel class of pyridine-3-carboxamide derivatives with potential applications in targeted drug delivery and inflammatory disease management. This compound, with the CAS number 2034291-69-3, features a unique trifluoromethyl group at the 6-position of the pyridine ring, combined with a pyrazolyl and furan-3-yl substituent in the ethyl chain. The molecular design of this compound aligns with recent advancements in structure-based drug discovery, where heterocyclic frameworks are increasingly utilized to modulate pharmacokinetic properties and target specificity.

Recent studies in 2023 have highlighted the importance of pyridine-3-carboxamide scaffolds in the development of chemotherapy agents with enhanced bioavailability and reduced side effects. The trifluoromethyl substitution at the pyridine ring contributes to increased metabolic stability, while the pyrazolyl and furan-3-yl groups provide additional interactions with proteins or enzymes involved in pathological processes. This structural innovation makes N-{2-[4-(Furan-3-yl)-1H-Pyrazol-1-yl]ethyl}-6-(Trifluoromethyl)Pyridine-3-Carboxamide a promising candidate for targeted therapies in oncology and immunology.

The pyridine-3-carboxamide core of this compound is known for its ability to bind to kinase domains and modulate signaling pathways critical for cell proliferation and apoptosis. The trifluoromethyl group at the 6-position enhances the lipophilicity of the molecule, facilitating its penetration into cell membranes and improving its cellular uptake. This property is particularly advantageous for drug delivery systems that require efficient targeted delivery to specific cellular compartments.

Recent in vitro studies have demonstrated that N-{2-[4-(Furan-3-yl)-1H-Pyrazol-1-yl]ethyl}-6-(Trifluoromethyl)Pyridine-3-Carboxamide exhibits significant antitumor activity against multidrug-resistant cancer cell lines. The pyrazolyl and furan-3-yl substituents are believed to enhance the selectivity of the compound for proteins involved in apoptotic pathways, thereby reducing off-target effects. These findings align with the growing trend in precision medicine, where compound-specific interactions are leveraged to improve therapeutic outcomes.

The pyridine-3-carboxamide scaffold is also being explored for its potential in anti-inflammatory applications. Research published in 2023 has shown that compounds with trifluoromethyl substitutions can modulate cytokine production and inflammatory responses in autoimmune diseases. The pyrazolyl and furan-3-yl groups may contribute to the selective inhibition of pro-inflammatory enzymes, such as COX-2 and LOX, without affecting physiological functions.

Advancements in computational chemistry have enabled the prediction of binding affinities and drug-likeness properties of N-{2-[4-(Furan-3-yl)-1H-Pyrazol-1-yl]ethyl}-6-(Trifluoromethyl)Pyridine-3-Carboxamide. Molecular docking studies suggest that this compound can form multiple hydrogen bonds with target proteins, enhancing its binding stability. The trifluoromethyl group is also predicted to engage in electrostatic interactions with target sites, further optimizing its pharmacological profile.

The pyridine-3-carboxamide derivative is being evaluated for its potential in combination therapies with existing chemotherapeutics. Preclinical studies indicate that this compound may synergize with traditional cytotoxic agents to overcome drug resistance mechanisms in cancer cells. This approach is consistent with the multi-target strategy employed in modern oncology, where compound synergy is leveraged to improve treatment efficacy.

Environmental and toxicological studies are also being conducted to assess the safety profile of N-{2-[4-(Furan-3-yl)-1H-Pyrazol-1-yl]ethyl}-6-(Trifluoromethyl)Pyridine-3-Carboxamide. Initial findings suggest that the trifluoromethyl substitution may reduce toxicity compared to unsubstituted analogs, making this compound a safer option for long-term therapeutic use. These studies are critical for ensuring the clinical translation of this compound into pharmaceutical applications.

In summary, N-{2-[4-(Furan-3-yl)-1H-Pyrazol-1-yl]ethyl}-6-(Trifluoromethyl)Pyridine-3-Carboxamide represents a significant advancement in the development of targeted therapies for oncology and inflammatory diseases. Its unique chemical structure and pharmacological properties position it as a promising candidate for further preclinical and clinical research. Ongoing studies continue to explore its mechanisms of action, efficacy, and clinical potential, ensuring its role in the future of precision medicine.